Cas no 1864053-21-3 (3-[(2-Methoxyphenyl)sulfonyl]pyrrolidine hydrochloride)

• Product Name: 3-[(2-Methoxyphenyl)sulfonyl]pyrrolidine hydrochloride
• CAS No: 1864053-21-3
• MF: C₁₁H₁₆ClNO₃S
• MW: 277.767641067505
• CID: 5701408
• PubChem ID: 72716332
• Update Time: 2025-11-01

3-[(2-Methoxyphenyl)sulfonyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1864053-21-3
• AKOS026746707
• 3-[(2-methoxyphenyl)sulfonyl]pyrrolidinehydrochloride
• EN300-241364
• 3-(2-methoxybenzenesulfonyl)pyrrolidine hydrochloride
• F2167-0241
• 3-[(2-methoxyphenyl)sulfonyl]pyrrolidine hydrochloride
• 3-[(2-Methoxyphenyl)sulfonyl]pyrrolidine hydrochloride

• Inchi： 1S/C11H15NO3S.ClH/c1-15-10-4-2-3-5-11(10)16(13,14)9-6-7-12-8-9;/h2-5,9,12H,6-8H2,1H3;1H
• InChI Key： XARAPBHRCTWYFN-UHFFFAOYSA-N
• SMILES： S(C1CNCC1)(C1C=CC=CC=1OC)(=O)=O.Cl

Computed Properties

• Exact Mass: 277.0539422g/mol
• Monoisotopic Mass: 277.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on 3-[(2-Methoxyphenyl)sulfonyl]pyrrolidine hydrochloride

3-[(2-Methoxyphenyl)sulfonyl]pyrrolidine Hydrochloride: A Comprehensive Overview

3-[(2-Methoxyphenyl)sulfonyl]pyrrolidine hydrochloride, with the CAS number 1864053-21-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a sulfonyl group substituted by a methoxyphenyl moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The molecular structure of 3-[(2-Methoxyphenyl)sulfonyl]pyrrolidine hydrochloride is notable for its combination of a five-membered pyrrolidine ring and a sulfonyl group attached to a 2-methoxyphenyl substituent. This arrangement not only imparts stability to the molecule but also provides opportunities for further functionalization. Recent studies have highlighted the importance of such structures in modulating pharmacokinetic properties, making them valuable in the development of bioactive compounds.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-[(2-Methoxyphenyl)sulfonyl]pyrrolidine hydrochloride. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct this compound. These methods have been optimized to enhance yield and purity, ensuring that the compound is accessible for further research and development.

The pharmacological properties of 3-[(2-Methoxyphenyl)sulfonyl]pyrrolidine hydrochloride have been explored in several recent studies. Findings suggest that this compound exhibits promising activity in vitro, particularly in models related to enzyme inhibition and receptor binding. These results underscore its potential as a lead compound in drug discovery programs targeting various therapeutic areas.

In terms of applications, 3-[(2-Methoxyphenyl)sulfonyl]pyrrolidine hydrochloride has shown promise in the development of novel therapeutics. Its ability to interact with key biological targets makes it a valuable tool for researchers working on diseases such as cancer, inflammation, and neurodegenerative disorders. Ongoing studies are focusing on optimizing its bioavailability and efficacy, with encouraging results reported in preclinical models.

The synthesis and characterization of 3-[(2-Methoxyphenyl)sulfonyl]pyrrolidine hydrochloride have been documented in numerous scientific journals, reflecting its growing importance in the field. Researchers have utilized advanced analytical techniques, including NMR spectroscopy and mass spectrometry, to confirm its structure and purity. These studies provide a solid foundation for further exploration of its properties and applications.

In conclusion, 3-[(2-Methoxyphenyl)sulfonyl]pyrrolidine hydrochloride, with CAS number 1864053-21-3, represents a significant advancement in organic chemistry. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable asset in drug discovery and development efforts. As research continues to unfold, this compound is expected to play an increasingly important role in the creation of innovative therapeutic agents.